Cas no 2138161-78-9 (2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)-)

• Product Name: 2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)-
• CAS No: 2138161-78-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5288432
• Update Time: 2025-10-29

2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)-

• Inchi： 1S/C12H17NO/c1-8(2)12(14)11(13)10-6-4-9(3)5-7-10/h4-8,11H,13H2,1-3H3
• InChI Key： CGFXMHLUVPJQKM-UHFFFAOYSA-N
• SMILES： C(N)(C1=CC=C(C)C=C1)C(=O)C(C)C

Additional information on 2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)-

Comprehensive Overview of 2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)- (CAS No. 2138161-78-9)

2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)- is a specialized organic compound with the CAS number 2138161-78-9, gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS registry number, belongs to the class of amino ketones, which are pivotal intermediates in synthesizing bioactive molecules. Its molecular framework combines a butanone backbone with an amino group and a 4-methylphenyl substituent, offering versatility in chemical modifications.

Recent studies highlight the growing demand for customized ketone derivatives like 1-amino-3-methyl-1-(4-methylphenyl)-2-butanone in drug discovery. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, a trending topic in green chemistry and catalysis. The compound’s stereocenter at the amino-bearing carbon makes it valuable for designing enantioselective catalysts, aligning with the industry’s shift toward sustainable methodologies.

From an analytical perspective, CAS 2138161-78-9 is characterized by techniques such as NMR spectroscopy and mass spectrometry, ensuring purity for high-end applications. Users frequently search for "synthesis of 1-amino-3-methyl-1-(4-methylphenyl)-2-butanone" or "applications of amino ketones in medicine," reflecting interest in its synthetic routes and utility. Notably, its low toxicity profile (under standard conditions) and compatibility with microwave-assisted reactions further enhance its appeal in lab-scale production.

The agrochemical sector also investigates 2-Butanone derivatives for developing novel plant growth regulators. The 4-methylphenyl moiety in this compound may contribute to bioactivity modulation, a hot topic in precision agriculture. SEO-optimized queries like "role of ketones in crop protection" or "CAS 2138161-78-9 suppliers" indicate market demand for such niche chemicals.

In summary, 2-Butanone, 1-amino-3-methyl-1-(4-methylphenyl)- exemplifies innovation in fine chemicals. Its dual utility in pharmaceutical intermediates and agrochemical research, coupled with eco-friendly synthesis potential, positions it as a compound of significant scientific and commercial interest. Future studies may explore its structure-activity relationships to unlock broader applications.